Cas no 1025424-06-9 (5-methoxy-2-[(4-methylphenyl)sulfonyl]isoindoline)

• Product Name: 5-methoxy-2-[(4-methylphenyl)sulfonyl]isoindoline
• CAS No: 1025424-06-9
• MF: C₁₆H₁₇NO₃S
• MW: 303.376083135605
• CID: 2864810
• PubChem ID: 58602686
• Update Time: 2025-04-21

5-methoxy-2-[(4-methylphenyl)sulfonyl]isoindoline Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-[(4-methylphenyl)sulfonyl]isoindoline
• 5-methoxy-2-tolylsulfonylisoindoline;
• 1025424-06-9
• SCHEMBL14640610
• DB-124016

• Inchi： 1S/C16H17NO3S/c1-12-3-7-16(8-4-12)21(18,19)17-10-13-5-6-15(20-2)9-14(13)11-17/h3-9H,10-11H2,1-2H3
• InChI Key： OMGFCNYALIXSSL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2C=CC(=CC=2C1)OC)(=O)=O

Computed Properties

• Exact Mass: 303.09300
• Monoisotopic Mass: 303.09291458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.99000
• LogP: 3.72680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds